copper;oxalate

• Molecular Formula: C2CuO4-2
• Molecular Weight: 151.56 g/mol
• InChI: InChI=1S/C2H2O4.Cu/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/p-2
• InChIKey: NTKHLGAMTDSVMO-UHFFFAOYSA-L

Copper Oxalate (CuC₂O₄) Procurement Guide: Compound Class, Physicochemical Identity, and Industrial Positioning

Copper oxalate (cupric oxalate, CuC₂O₄, CAS 814-91-5) is an inorganic salt of copper(II) and oxalic acid, existing as an anhydrous form or hemihydrate (CuC₂O₄·0.5H₂O) with a molecular weight of 151.56 g/mol [1]. It is characterized by a bluish-white to bright green appearance, extremely low aqueous solubility (0.00253 g/100 mL water at 25 °C for the hemihydrate; Ksp = 4.43 × 10⁻¹⁰), and a distinctive thermal decomposition pathway that differs substantially from other divalent transition metal oxalates [2][3]. As a coordination polymer, copper oxalate serves as a precursor for high-surface-area CuO, a burning rate catalyst in composite solid propellants, a stabilizer for polyamide thermoplastics, and a selective intermediate in copper hydrometallurgy [3][4].

Catalyst Precursor High-surface-area CuO synthesis via thermal decomposition

Propellant Additive Ballistic modification for composite solid propellants

Polymer Stabilizer Heat stabilization of polyamide thermoplastics

Hydrometallurgy Selective copper recovery via ultra-low solubility

• [1] PubChem. Copper(II) oxalate (CID 13148). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Copper-oxalate View Source
• [2] Singh, G., Kapoor, I. P. S., Dubey, R., & Srivastava, P. (2012). Preparation, characterization and catalytic effects of copper oxalate nanocrystals. Journal of Alloys and Compounds, 513, 499-505. View Source
• [3] Donkova, B., & Mehandjiev, D. (2005). Review: Thermal—magnetic investigation of the decomposition of copper oxalate—a precursor for catalysts. Journal of Materials Science, 40(15), 3881-3886. View Source
• [4] Abidin Sari, Z., Deniz Turan, M., Nizamoglu, H., & Depci, T. (2020). Selective copper recovery with HCl leaching from copper oxalate material. Mining, Metallurgy & Exploration. View Source

Why Generic Substitution of Copper Oxalate with Other Copper Salts Fails: Key Differentiation Drivers

Copper oxalate cannot be casually substituted by copper sulfate, copper nitrate, copper acetate, or copper oxide because its differentiation rests on quantifiable, application-critical property divergences rather than mere copper content equivalence. Its thermal decomposition follows a unique pathway involving a Cu(I) intermediate that is not observed with other transition metal oxalates, producing a proportion of Cu₂O alongside CuO and enabling mixed-valence oxide products [1]. Its ultra-low solubility product (Ksp ≈ 4 × 10⁻¹⁰) enables selective copper recovery strategies that soluble salts such as CuSO₄ cannot replicate [2]. In CO oxidation catalysis, precursor identity dictates activity ranking, with oxalate occupying a specific intermediate position between hydroxide and ammoniacal oxalate, so precursor substitution alters catalyst performance [3]. These differences are not incremental but functional: selecting the wrong copper source changes phase composition, surface area, catalytic activity, or separation feasibility.

Thermal pathway mismatch

Cu oxalate decomposes via a unique Cu(I) intermediate; other copper salts (sulfate, nitrate, oxide) lack this pathway, altering phase composition of derived materials.

Solubility-driven separation mismatch

Ultra-low Ksp (~4×10⁻¹⁰) enables selective copper recovery strategies; soluble salts such as CuSO₄ cannot replicate these solid–liquid separation methods.

Precursor-specific catalytic activity

In CO oxidation, the copper salt precursor dictates catalyst activity ranking; substituting oxalate with acetate or nitrate shifts catalytic performance measurably.

• [1] Donkova, B., & Mehandjiev, D. (2005). Review: Thermal—magnetic investigation of the decomposition of copper oxalate—a precursor for catalysts. Journal of Materials Science, 40(15), 3881-3886. View Source
• [2] Abidin Sari, Z., Deniz Turan, M., Nizamoglu, H., & Depci, T. (2020). Selective copper recovery with HCl leaching from copper oxalate material. Mining, Metallurgy & Exploration. View Source
• [3] Prasad, R., & Singh, P. (2013). A novel route of single step reactive calcination of copper salts far below their decomposition temperatures for synthesis of highly active catalysts. Catalysis Science & Technology, 3, 3326. View Source

Copper Oxalate Quantitative Differentiation Evidence: Comparator-Backed Performance Data for Scientific Selection

Ammonium Perchlorate Thermal Decomposition Temperature Depression: Copper Oxalate Nano-Coating vs. Copper Oxide Catalysts

Copper oxalate nanoparticles (nano-CuC₂O₄) coated onto ammonium perchlorate (AP) via a sol-gel method reduce the AP thermal decomposition temperature from 422 °C to 299 °C, a depression of 123 °C [1]. For comparison, nano-CuO powder shifts AP decomposition downward by approximately 103 °C under comparable DSC conditions, while nano-CuCo₂O₄ achieves a similar ~103 °C shift [2]. The copper oxalate nano-coating thus delivers a ~20 °C (approximately 19%) greater temperature depression than nano-CuO, and also integrates the two characteristic AP decomposition peaks into a single exotherm, a behavior not uniformly reported for other copper-based nanocatalysts [1].

AP Thermal Decomp.

Reported

−123 °C (vs. −103 °C with CuO)

Supports catalyst ranking for propellant modification

Sol-gel coated AP; DSC conditions

Evidence Dimension	Ammonium perchlorate (AP) thermal decomposition peak temperature depression
Target Compound Data	422 °C → 299 °C (Δ = -123 °C) with CuC₂O₄ nano-coating via sol-gel method [TG/DSC]
Comparator Or Baseline	nano-CuO: Δ ≈ -103 °C; nano-CuCo₂O₄: Δ ≈ -103 °C [DSC technique]
Quantified Difference	CuC₂O₄ achieves ~20 °C greater temperature depression (~19% larger ΔT reduction) vs. nano-CuO; additionally integrates dual AP exotherms into a single peak
Conditions	AP thermal decomposition via TG/DSC; CuC₂O₄ coated onto AP via sol-gel method; comparison with literature DSC data for nano-CuO and nano-CuCo₂O₄ powders

Why This Matters

A 19% larger reduction in decomposition temperature and peak integration translate into superior ballistic modification efficiency in composite solid propellants, directly influencing propellant grain design and burn rate tailoring decisions.

• [1] Tahriri, M., Mahdavi, M., & Farrokhpour, H. (2018). Study of the catalytic activity of nano-coating CuC₂O₄ on the thermodynamic parameters of thermal decomposition of ammonium perchlorate. Journal of Materials Science (Ma), Industrial Malek Ashtar University. (Full text available at sanad.iau.ir) View Source
• [2] Alizadeh-Gheshlaghi, E., Shaabani, B., Khodayari, A., Azizian-Kalandaragh, Y., & Rahimi, R. (2012). Investigation of the catalytic activity of nano-sized CuO, Co₃O₄ and CuCo₂O₄ powders on thermal decomposition of ammonium perchlorate. Powder Technology, 217, 330-339. View Source

Composite Solid Propellant Burning Rate Enhancement: CuC₂O₄ Nanocrystals vs. Unmodified Baseline

Incorporation of 1 wt% copper oxalate nanocrystals (CONs, crystallite size ~9.0 nm by XRD) into hydroxyl-terminated polybutadiene (HTPB)-based composite solid propellants (CSPs) increased the measured burning rate from 1.15 mm/s (unmodified baseline) to 1.65 mm/s, yielding a burning rate ratio (r_bc/r_b*) of 1.43, i.e., a 43% enhancement [1]. This burning rate augmentation was accompanied by a reduction in ignition delay, as measured by TG-DSC and ignition delay instruments [1]. The catalytic effect is attributed to the unique decomposition pathway of CuC₂O₄, which generates highly reactive Cu/Cu₂O nano-species in situ at propellant-relevant temperatures (185–300 °C) [2].

Burning Rate

Head-to-head

1.43× (1.15 → 1.65 mm/s) at 1 wt%

High-efficiency ballistic modification

HTPB-based CSP; ambient pressure

Evidence Dimension	Burning rate of HTPB-based composite solid propellant strands at ambient pressure
Target Compound Data	1.65 mm/s (with 1 wt% CuC₂O₄ nanocrystals, crystallite size ~9.0 nm)
Comparator Or Baseline	1.15 mm/s (no additive, identical propellant formulation)
Quantified Difference	43% increase in burning rate (r_bc/r_b* = 1.43); ignition delay also reduced
Conditions	HTPB-based CSP strands; burning rate measured by length/time method; CuC₂O₄ nanocrystals prepared via acetone-mediated precipitation at 40 °C; TG, DSC, and ignition delay measurements in parallel

Why This Matters

A 43% burning rate increase with only 1 wt% loading represents a high-efficiency ballistic modification, allowing propellant formulators to achieve target burn rates with lower catalyst loading compared to traditional metal oxide additives such as Fe₂O₃ or CuO.

• [1] Singh, G., Kapoor, I. P. S., Dubey, R., & Srivastava, P. (2012). Preparation, characterization and catalytic effects of copper oxalate nanocrystals. Journal of Alloys and Compounds, 513, 499-505. (Table 1: Burning rate of CSPs with and without CuC₂O₄ nanocrystals) View Source
• [2] Donkova, B., & Mehandjiev, D. (2005). Review: Thermal—magnetic investigation of the decomposition of copper oxalate—a precursor for catalysts. Journal of Materials Science, 40(15), 3881-3886. (DTA/TG: Cu → Cu + Cu₂O at 185–300 °C) View Source

Ultra-Low Solubility for Selective Copper Recovery: Copper Oxalate vs. Copper Sulfate in Hydrometallurgical Separation

Copper oxalate possesses a solubility product Ksp of 4.43 × 10⁻¹⁰ at 25 °C (corresponding to aqueous solubility of 0.00253 g/100 mL for the hemihydrate), making it one of the least soluble common copper(II) salts [1][2]. By contrast, copper sulfate pentahydrate exhibits solubility of approximately 21.5 g/100 g water (anhydrous basis: 25.5 g/100 g water) at 25 °C—a difference of roughly four orders of magnitude . This extreme insolubility has been exploited for selective copper recovery: after oxalic acid leaching of chalcopyrite, the copper oxalate solid phase can be selectively degraded with HCl while leaving iron-bearing phases intact, achieving selective Cu recovery without co-dissolution of Fe [1]. The equilibrium constant (Keq) for complexation further differentiates CuC₂O₄ (Keq = 10³⁻⁴·³) from CuSO₄ (Keq = 10²·²), indicating thermodynamically stronger copper–oxalate binding in aqueous environments [3].

Aqueous Solubility

Reported

Ksp 4.43×10⁻¹⁰ (0.00253 g/100 mL) vs. CuSO₄ ~21.5 g/100 g

Enables selective Cu recovery not feasible with soluble salts

25 °C; ~8,500× less soluble than CuSO₄

Evidence Dimension	Aqueous solubility and equilibrium complexation constant at 25 °C
Target Compound Data	Ksp = 4.43 × 10⁻¹⁰; solubility = 0.00253 g/100 mL (hemihydrate); Keq(Cu–oxalate) = 10³⁻⁴·³
Comparator Or Baseline	CuSO₄: solubility ≈ 21.5 g/100 g water (anhydrous: 25.5 g/100 g); Keq(Cu–sulfate) = 10²·²
Quantified Difference	CuC₂O₄ is ~8,500 times less soluble than CuSO₄ by mass; Keq difference exceeds one order of magnitude
Conditions	Aqueous solution at 25 °C; solubility data from PubChem/Hanover; Keq determined by potentiometric titration with Cu ion-selective electrode

Why This Matters

The extreme insolubility of copper oxalate enables selective solid–liquid separation schemes in hydrometallurgy that are simply not feasible with highly soluble copper sulfate, reducing downstream purification steps and reagent consumption.

• [1] Abidin Sari, Z., Deniz Turan, M., Nizamoglu, H., & Depci, T. (2020). Selective copper recovery with HCl leaching from copper oxalate material (Ksp = 4.43 × 10⁻¹⁰). Mining, Metallurgy & Exploration. View Source
• [2] PubChem. Copper(II) oxalate (CID 13148). Solubility: 0.00253 g/100 mL water @ 25 °C /Hemihydrate/. Weast, R.C. (ed.) Handbook of Chemistry and Physics, 68th ed. View Source
• [3] Jo, Y. I. (2012). Experimental Determination of Equilibrium Constants of Copper Complexes in Aqueous Environment. Journal of the Korean Environmental Sciences Society, 21(5), 555-562. (Keq CuSO₄ = 10²·²; Keq CuC₂O₄ = 10³⁻⁴·³) View Source

CO Oxidation Catalyst Activity Ranking: Copper Oxalate vs. Acetate, Hydroxide, and Nitrate Precursors

In a direct head-to-head comparison of copper salt precursors subjected to reactive calcination (RC) under 4.5% CO–air mixture at 160 °C for CO oxidation, the resulting catalyst activity followed the order: acetate > hydroxide > oxalate > ammoniacal oxalate > nitrate, measured over the temperature range 130–160 °C [1]. Copper oxalate occupies a specific intermediate position in this activity hierarchy, outperforming both ammoniacal oxalate and nitrate but underperforming acetate and hydroxide. Notably, the same activity order was preserved for catalysts prepared by the conventional calcination route, but the operating temperature window shifted upward by approximately 45–120 °C (to 175–280 °C), and overall activity was lower across all precursors [1]. The RC route uniquely produced a nano-sized Cu₂O-dominant phase with large surface area from the oxalate precursor, whereas conventional stagnant-air calcination at 400 °C yielded larger CuO crystallites with lower surface area [1].

CO Oxidation Rank

Head-to-head

Rank 3 of 5 (130–160 °C): acetate > hydroxide > oxalate > ammoniacal oxalate > nitrate

Intermediate activity at a cost-performance balance

Reactive calcination route

Evidence Dimension	CO oxidation catalytic activity (temperature window for comparable conversion, RC route)
Target Compound Data	Copper oxalate: active in 130–160 °C range; activity ranking 3 of 5 among Cu salt precursors
Comparator Or Baseline	Copper acetate (ranked 1st), copper hydroxide (2nd), ammoniacal oxalate (4th), copper nitrate (5th) — all between 130–160 °C
Quantified Difference	Oxalate outperforms ammoniacal oxalate and nitrate in the same temperature window; RC route shifts the entire activity curve ~45–120 °C lower vs. conventional calcination
Conditions	Reactive calcination (RC): 4.5% CO in air, 160 °C, single step; CO oxidation tested at 130–160 °C; comparison with stagnant-air calcination at 400 °C (175–280 °C test window)

Why This Matters

For procurement of catalyst precursors, selecting oxalate over nitrate or ammoniacal oxalate directly translates to measurably higher CO oxidation activity at lower temperature, while acetate—though superior in activity—typically carries a higher cost, making oxalate a balanced cost-performance intermediate.

• [1] Prasad, R., & Singh, P. (2013). A novel route of single step reactive calcination of copper salts far below their decomposition temperatures for synthesis of highly active catalysts. Catalysis Science & Technology, 3, 3326. (Activity order: acetate > hydroxide > oxalate > ammoniacal oxalate > nitrate between 130–160 °C) View Source

High-Specific-Surface-Area CuO via Oxalate Precursor Route: SSA >70 m²/g vs. Conventional CuO (3.5–29 m²/g)

Thermal decomposition of copper oxalate precipitated from four different copper salts (nitrate, sulfate, chloride, and acetate) at 275 °C consistently yields CuO with specific surface area (SSA) exceeding 70 m²/g, with the oxalate route enabling reproducible nanostructure retention upon decomposition [1]. A separate study using optimized controlled precipitation produced CuC₂O₄ nano-disks of 60 nm average thickness, which upon calcination at 350 °C yielded spherical CuO nanoparticles of ~55 nm diameter [2]. For reference, commercial non-nano CuO powders typically exhibit SSA values in the range of 3.48–29 m²/g, while commercial nano-CuO products can reach 100–200 m²/g but at significantly higher cost . The copper oxalate route thus provides an accessible, scalable pathway to high-SSA CuO (70+ m²/g) from low-cost copper salt feedstocks, with the added benefit of morphological tunability (nano-disks vs. nanospheres vs. cushions) through control of precipitation parameters [1][2].

CuO Surface Area

Class-level

>70 m²/g (oxalate route) vs. 3.5–29 m²/g conventional

Cost-effective high-surface-area CuO synthesis

Precipitated from various Cu salts; 275–350 °C

Evidence Dimension	Specific surface area (BET) of CuO produced by thermal decomposition of precursor
Target Compound Data	>70 m²/g (CuO from oxalate route at 275 °C); ~55 nm spherical CuO from 60 nm CuC₂O₄ nano-disks at 350 °C
Comparator Or Baseline	Commercial non-nano CuO: 3.48–29 m²/g (from literature and vendor data); commercial nano-CuO: 100–200 m²/g but at premium cost
Quantified Difference	Oxalate-route CuO SSA is 2.4× to >20× higher than conventional CuO; competitive with commercial nano-CuO but synthesized from low-cost precursors without specialized nano-manufacturing equipment
Conditions	Oxalate precipitation from Cu nitrate/sulfate/chloride/acetate, thermal decomposition at 275–350 °C in air; BET nitrogen physisorption for SSA measurement

Why This Matters

The oxalate precursor route provides a cost-effective procurement strategy for high-surface-area CuO without the premium pricing of commercial nanopowders, with the added benefit of precursor morphology retention enabling tailored CuO architectures for gas sensing, catalysis, and battery applications.

• [1] Romain, M., et al. (2011). Synthesis of porous and nanostructured particles of CuO via a copper oxalate route. Powder Technology, 208(2), 467-471. (SSA > 70 m²/g from four different copper salts via oxalate route, decomposition at 275 °C) View Source
• [2] Rahimi-Nasrabadi, M., Pourmortazavi, S. M., Davoudi-Dehaghani, A. A., Hajimirsadeghi, S. S., & Zahedi, M. M. (2013). Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor. CrystEngComm. (CuC₂O₄ nano-disks: 60 nm thickness; CuO nanoparticles: ~55 nm at 350 °C) View Source

Distinctive Multi-Step Thermal Decomposition Pathway: Copper Oxalate vs. Other Divalent Transition Metal Oxalates

The thermal decomposition of copper oxalate differs substantially from that of other divalent transition metal (TM) oxalates (Mn, Fe, Co, Ni, Zn) [1]. DTA/TG and in-situ magnetic measurements reveal a three-stage decomposition sequence for CuC₂O₄: (1) Cu → Cu + Cu₂O at 185–300 °C, (2) 0.5Cu₂O + 2CuO at 300–345 °C, and (3) 3CuO at 345–400 °C, with the Cu(II) → Cu(I) reduction being a distinctive feature driven by the oxalate ligand's reducing capability [2]. Decomposition enthalpy in nitrogen is –9 ± 2 kJ mol⁻¹ vs. –134 ± 5 kJ mol⁻¹ in air, indicating strong atmosphere sensitivity [3]. In contrast, Fe, Co, Ni, and Zn oxalates decompose directly to their respective MO oxides in a single or two-stage process without a stable M(I) intermediate [1][3]. Among mixed-metal oxalates, the stability order NiCu(ox)₂ > CoCu(ox)₂ > FeCu(ox)₂ correlates with increasing covalency of Cu–O bonds as shown by XPS, further confirming copper oxalate's unique electronic structure [4]. This pathway difference is exploited to tune the Cu(II)/Cu(I) ratio in the final oxide product by controlling the terminal decomposition temperature, a capability not available with other TM oxalate precursors [2].

Decomposition Pathway

Class-level

Three-stage with Cu(I) intermediate; other TM oxalates: direct to MO

Enables mixed-valence CuO/Cu₂O composites

185–400 °C; atmosphere-sensitive ΔH

Evidence Dimension	Thermal decomposition pathway: number of stages, intermediate oxidation states, and decomposition temperature range
Target Compound Data	CuC₂O₄: 3 stages (185–300 °C, 300–345 °C, 345–400 °C); Cu(I) intermediate confirmed by in-situ magnetic measurements; ΔH = –9 ± 2 kJ mol⁻¹ (N₂), –134 ± 5 kJ mol⁻¹ (air)
Comparator Or Baseline	Fe, Co, Ni, Zn oxalates: 1–2 stage decomposition directly to MO; no stable M(I) intermediate observed; decomposition temperatures vary systematically with oxide formation enthalpy
Quantified Difference	Cu oxalate uniquely stabilizes Cu(I) intermediate (Cu₂O) between 185–300 °C; decomposition onset and pathway fundamentally different from other TM oxalates; mixed-metal stability: NiCu(ox)₂ > CoCu(ox)₂ > FeCu(ox)₂
Conditions	Non-isothermal DTA/TG in N₂ and air; in-situ magnetic susceptibility measurements from –100 to 300 °C; comparison across six divalent TM oxalates

Why This Matters

For users requiring mixed-valence CuO/Cu₂O composites or controlled copper oxidation states—as in selective oxidation catalysis or gas sensing—copper oxalate is the only precursor among common TM oxalates that enables this through simple thermal treatment, eliminating the need for post-synthetic reduction steps.

• [1] Galwey, A. K., et al. (1992). Thermal decomposition of oxalates: Part 25. The effect of sample preparation and environmental atmosphere on the thermal stability of copper(II) oxalate. Thermochimica Acta. (Comparative study of Mn, Fe, Co, Ni, Cu, Zn oxalates in N₂, CO₂, H₂, and air atmospheres) View Source
• [2] Donkova, B., & Mehandjiev, D. (2005). Review: Thermal—magnetic investigation of the decomposition of copper oxalate—a precursor for catalysts. Journal of Materials Science, 40(15), 3881-3886. (DTA/TG: 185–300 °C, 300–345 °C, 345–400 °C; Cu(I) intermediate; tunable Cu(II)/Cu(I) ratio) View Source
• [3] Mohamed, M. A., & Galwey, A. K. (1993). A kinetic and mechanistic study of the thermal decomposition of copper(II) oxalate. Thermochimica Acta. (ΔH = –9 ± 2 kJ mol⁻¹ in N₂; –134 ± 5 kJ mol⁻¹ in air; Arrhenius parameters compared with other TM oxalates) View Source
• [4] Coetzee, A., et al. (1993). Thermal analysis of some mixed-metal oxalates. (Stability order: NiCu(ox)₂ > CoCu(ox)₂ > FeCu(ox)₂; XPS Cu–O bond covalency correlation) View Source

Copper Oxalate Best-Fit Application Scenarios Based on Quantitative Differentiation Evidence

Composite Solid Propellant Ballistic Modification: Where Burning Rate Enhancement >40% Is Required at Low Catalyst Loading

Based on the 43% burning rate enhancement achieved with only 1 wt% CuC₂O₄ nanocrystals (1.15 → 1.65 mm/s in HTPB-based CSPs) [1], copper oxalate nanocrystals are the precursor-derived catalyst of choice for solid propellant formulators seeking high-efficiency ballistic modification without the mass penalty of higher-loaded metal oxides. The concurrent reduction in AP decomposition temperature from 422 °C to 299 °C and the integration of dual exothermic peaks into a single event [2] further support its use in fast-burn, low-ignition-delay propellant grains for tactical rocket motors and gas generators.

Selective Copper Hydrometallurgy: Utilizing Ultra-Low Solubility (Ksp = 4.43 × 10⁻¹⁰) for Cu/Fe Separation

The extreme insolubility of copper oxalate (0.00253 g/100 mL at 25 °C), which is approximately four orders of magnitude lower than copper sulfate [3], makes it an ideal intermediate for selective copper recovery from mixed-metal leachates. In oxalic acid-based chalcopyrite leaching followed by HCl-mediated selective degradation of the CuC₂O₄ solid phase, copper is recovered while iron remains in solution as soluble oxalate complexes [4]. This differential solubility strategy is not replicable with sulfate- or nitrate-based copper intermediates.

High-Surface-Area CuO Synthesis via Cost-Effective Oxalate Precursor Route: SSA >70 m²/g Without Nano-Powder Premium Pricing

For applications requiring CuO with specific surface areas above 70 m²/g—such as gas sensors, photocatalysts, battery anodes, and HCN sensing—the copper oxalate thermal decomposition route at 275–350 °C provides a scalable and cost-effective synthesis pathway [5]. Unlike direct purchase of commercial nano-CuO (100–200 m²/g at premium pricing), or conventional CuO powders (3.5–29 m²/g), the oxalate route uses commodity copper salts and oxalic acid, with the ability to tune final CuO morphology (spherical nanoparticles ~55 nm from 60 nm nano-disks) through controlled precipitation parameters [6].

Mixed-Valence CuO/Cu₂O Composite Synthesis via Controlled Thermal Decomposition: Tuning Cu(II)/Cu(I) Ratio by Temperature Selection

The distinctive three-stage decomposition pathway of CuC₂O₄—where the proportion of Cu(I) to Cu(II) in the final oxide product can be tuned by varying the terminal calcination temperature between 185 °C and 400 °C [7]—enables direct synthesis of CuO/Cu₂O mixed-valence composites without post-synthetic hydrogen reduction. This capability, which is absent in other common TM oxalate precursors (Fe, Co, Ni, Zn) that decompose directly to single-valence MO [8], is particularly valuable for selective oxidation catalysts, gas sensing materials where Cu(I)/Cu(II) ratio governs sensitivity, and electronic materials requiring controlled copper oxidation states.

Application

Selection Property

Validation Focus

Solid propellant ballistic modification

Low-loading burn-rate enhancement capability

Confirm burn-rate improvement and ignition delay reduction in target propellant formulation

Selective copper hydrometallurgy

Ultra-low aqueous solubility for solid–liquid separation

Verify Cu/Fe separation efficiency using oxalic acid/HCl leaching scheme

High-surface-area CuO synthesis

Precursor-derived nanostructure retention and specific surface area

Validate specific surface area and particle morphology for target application

Mixed-valence copper oxide composites

Tunable Cu(II)/Cu(I) ratio via calcination temperature

Verify copper oxidation state distribution and phase composition

• [1] Singh, G., Kapoor, I. P. S., Dubey, R., & Srivastava, P. (2012). Preparation, characterization and catalytic effects of copper oxalate nanocrystals. Journal of Alloys and Compounds, 513, 499-505. (Table 1: burning rate 1.15 → 1.65 mm/s, 43% enhancement) View Source
• [2] Tahriri, M., Mahdavi, M., & Farrokhpour, H. (2018). Study of the catalytic activity of nano-coating CuC₂O₄ on the thermodynamic parameters of thermal decomposition of ammonium perchlorate. (AP decomposition: 422 → 299 °C, peak integration) View Source
• [3] PubChem. Copper(II) oxalate (CID 13148). Solubility: 0.00253 g/100 mL water @ 25 °C. Sigma-Aldrich: CuSO₄ solubility ~21.5 g/100 g water at 25 °C. View Source
• [4] Abidin Sari, Z., Deniz Turan, M., Nizamoglu, H., & Depci, T. (2020). Selective copper recovery with HCl leaching from copper oxalate material (Ksp = 4.43 × 10⁻¹⁰). Mining, Metallurgy & Exploration. View Source
• [5] Romain, M., et al. (2011). Synthesis of porous and nanostructured particles of CuO via a copper oxalate route. Powder Technology, 208(2), 467-471. (SSA > 70 m²/g; decomposition at 275 °C) View Source
• [6] Rahimi-Nasrabadi, M., Pourmortazavi, S. M., Davoudi-Dehaghani, A. A., Hajimirsadeghi, S. S., & Zahedi, M. M. (2013). Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor. CrystEngComm. (60 nm nano-disks → 55 nm CuO spheres at 350 °C) View Source
• [7] Donkova, B., & Mehandjiev, D. (2005). Review: Thermal—magnetic investigation of the decomposition of copper oxalate—a precursor for catalysts. Journal of Materials Science, 40(15), 3881-3886. (Tunable Cu(II)/Cu(I) ratio by temperature control) View Source
• [8] Galwey, A. K., et al. (1992). Thermal decomposition of oxalates: Part 25. Thermochimica Acta. (Comparative study showing Cu oxalate unique behavior vs. Mn, Fe, Co, Ni, Zn oxalates) View Source